Cas no 1339197-71-5 (1-(4-Propylazepan-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Propylazepan-1-yl)prop-2-en-1-one
• CAS No: 1339197-71-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD20302038
• CID: 5564197
• PubChem ID: 64351421
• Update Time: 2025-06-14

1-(4-Propylazepan-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS013674009
• 1339197-71-5
• 1-(4-propylazepan-1-yl)prop-2-en-1-one
• Z1224440857
• EN300-2834052
• 1-(4-Propylazepan-1-yl)prop-2-en-1-one

• MDL： MFCD20302038
• Inchi： 1S/C12H21NO/c1-3-6-11-7-5-9-13(10-8-11)12(14)4-2/h4,11H,2-3,5-10H2,1H3
• InChI Key： NOCPOFYBQLEILT-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCC(CCC)CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(4-Propylazepan-1-yl)prop-2-en-1-one

Research Briefing on 1-(4-Propylazepan-1-yl)prop-2-en-1-one (CAS: 1339197-71-5): Recent Advances and Applications

1-(4-Propylazepan-1-yl)prop-2-en-1-one (CAS: 1339197-71-5) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the presence of a propylazepane ring and an α,β-unsaturated ketone moiety, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 1-(4-Propylazepan-1-yl)prop-2-en-1-one, highlighting its efficient preparation through multi-step organic reactions. Researchers have optimized the synthesis to improve yield and purity, which is critical for its application in biological assays. The compound's reactivity, particularly its Michael acceptor properties due to the α,β-unsaturated ketone, has been a focal point in understanding its mechanism of action in biological systems.

In vitro and in vivo studies have demonstrated that 1-(4-Propylazepan-1-yl)prop-2-en-1-one exhibits significant biological activity, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. The compound's ability to interact with cysteine residues in target proteins via its electrophilic center has been proposed as a mechanism underlying its inhibitory effects.

Further research has investigated the pharmacokinetic and pharmacodynamic properties of 1-(4-Propylazepan-1-yl)prop-2-en-1-one, with a focus on its bioavailability, metabolic stability, and toxicity profile. Preliminary data indicate that the compound has favorable drug-like properties, though additional optimization may be required to enhance its therapeutic index. These findings underscore its potential as a lead compound for the development of novel therapeutics.

In conclusion, 1-(4-Propylazepan-1-yl)prop-2-en-1-one (CAS: 1339197-71-5) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in treating various diseases. This briefing highlights the need for continued investigation into this compound to fully realize its clinical potential.